Cas no 2138222-10-1 (5-bromo-4-chloro-7-methoxy-1,3-dimethyl-1,2-dihydroquinolin-2-one)

• Product Name: 5-bromo-4-chloro-7-methoxy-1,3-dimethyl-1,2-dihydroquinolin-2-one
• CAS No: 2138222-10-1
• MF: C₁₂H₁₁BrClNO₂
• MW: 316.578241586685
• CID: 6361926
• PubChem ID: 165483042
• Update Time: 2025-11-06

5-bromo-4-chloro-7-methoxy-1,3-dimethyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-7-methoxy-1,3-dimethyl-1,2-dihydroquinolin-2-one
• EN300-1128931
• 2138222-10-1

• Inchi： 1S/C12H11BrClNO2/c1-6-11(14)10-8(13)4-7(17-3)5-9(10)15(2)12(6)16/h4-5H,1-3H3
• InChI Key： GJXKILJLOTVTGE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1C(=C(C)C(N2C)=O)Cl)OC

Computed Properties

• Exact Mass: 314.96617g/mol
• Monoisotopic Mass: 314.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-bromo-4-chloro-7-methoxy-1,3-dimethyl-1,2-dihydroquinolin-2-one

Introduction to 5-bromo-4-chloro-7-methoxy-1,3-dimethyl-1,2-dihydroquinolin-2-one (CAS No. 2138222-10-1)

The compound 5-bromo-4-chloro-7-methoxy-1,3-dimethyl-1,2-dihydroquinolin-2-one (CAS No. 2138222-10-1) is a structurally complex heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular framework, featuring a dihydroquinolinone core with substituents such as bromine, chlorine, and methoxy groups, positions it as a promising candidate for further exploration in drug discovery and development.

One of the most compelling aspects of this compound is its potential as a bioactive scaffold. The presence of electron-withdrawing and electron-donating groups in its structure allows for diverse interactions with biological targets, making it an attractive candidate for modulating various biochemical pathways. Recent studies have highlighted the importance of dihydroquinolinone derivatives in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In particular, the bromo and chloro substituents on the quinolinone ring enhance its reactivity and binding affinity to biological receptors. These halogen atoms can participate in π-stacking interactions and hydrogen bonding, which are critical for drug-receptor binding affinity. The methoxy group, located at the 7-position, further modulates the electronic properties of the molecule, influencing its solubility and metabolic stability. These structural features make this compound a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater precision. Molecular docking studies have suggested that 5-bromo-4-chloro-7-methoxy-1,3-dimethyl-1,2-dihydroquinolin-2-one may exhibit inhibitory activity against several enzymes implicated in cancer progression and inflammation. Specifically, preliminary data indicate potential interactions with kinases and transcription factors that play a role in cell proliferation and survival.

The dihydroquinolinone core is a well-known pharmacophore in medicinal chemistry, with numerous derivatives having demonstrated therapeutic efficacy in preclinical models. The modifications introduced in this compound—such as the bromo and chloro substituents—enhance its pharmacological profile by improving binding affinity and selectivity. This has led to increased interest in exploring its potential applications in oncology and immunomodulation.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity, making it accessible for further biological evaluation. Modern synthetic methodologies have allowed for efficient functionalization of the quinolinone scaffold, enabling researchers to rapidly explore analogues with tailored properties. This accessibility is crucial for accelerating drug discovery efforts.

Current research is focused on evaluating the pharmacokinetic properties of this derivative to assess its suitability for clinical development. Studies have begun to investigate its absorption, distribution, metabolism, excretion (ADME) profile in animal models. Preliminary findings suggest promising bioavailability and metabolic stability, which are essential criteria for any candidate drug molecule.

The antioxidant potential of 5-bromo-4-chloro-7-methoxy-1,3-dimethyl-1,2-dihydroquinolin-2-one has also been explored recently. Reactive oxygen species (ROS) play a significant role in various pathological conditions, including neurodegenerative diseases and chronic inflammation. Compounds that can scavenge ROS or inhibit their production may offer therapeutic benefits by mitigating oxidative stress.

In conclusion, 5-bromo-4-chloro-7-methoxy-1,3-dimethyl-1,2-dihydroquinolin-2-one represents a structurally intriguing molecule with multiple potential applications in pharmaceutical research. Its unique combination of substituents enhances its bioactivity and binding affinity to biological targets. Ongoing studies are aimed at elucidating its mechanism of action and evaluating its therapeutic potential across various disease indications. As research progresses, this compound may emerge as a valuable asset in the quest for novel therapeutic interventions.